2,5-dihydrothiophene sulfoxide-2-mercapturic acid
2,5-dihydrothiophene sulfoxide-2-mercapturic acid
Brand Name:
Vulcanchem
CAS No.:
143773-87-9
VCID:
VC0121738
InChI:
InChI=1S/C9H13NO4S2/c1-6(11)10-7(9(12)13)5-15-8-3-2-4-16(8)14/h2-3,7-8H,4-5H2,1H3,(H,10,11)(H,12,13)
SMILES:
CC(=O)NC(CSC1C=CCS1=O)C(=O)O
Molecular Formula:
C9H13NO4S2
Molecular Weight:
263.3 g/mol
2,5-dihydrothiophene sulfoxide-2-mercapturic acid
CAS No.: 143773-87-9
Main Products
VCID: VC0121738
Molecular Formula: C9H13NO4S2
Molecular Weight: 263.3 g/mol
| CAS No. | 143773-87-9 |
|---|---|
| Product Name | 2,5-dihydrothiophene sulfoxide-2-mercapturic acid |
| Molecular Formula | C9H13NO4S2 |
| Molecular Weight | 263.3 g/mol |
| IUPAC Name | 2-acetamido-3-[(1-oxo-2,5-dihydrothiophen-2-yl)sulfanyl]propanoic acid |
| Standard InChI | InChI=1S/C9H13NO4S2/c1-6(11)10-7(9(12)13)5-15-8-3-2-4-16(8)14/h2-3,7-8H,4-5H2,1H3,(H,10,11)(H,12,13) |
| Standard InChIKey | DUJCEJZUATXZLC-UHFFFAOYSA-N |
| SMILES | CC(=O)NC(CSC1C=CCS1=O)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC1C=CCS1=O)C(=O)O |
| Synonyms | 2,5-dihydrothiophene sulfoxide-2-mercapturic acid 2,5-DTSMA |
| PubChem Compound | 126766 |
| Last Modified | Nov 11 2021 |
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